Cas no 1806574-24-2 (3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1806574-24-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4908803
• Update Time: 2025-10-29

3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-8-18-7-11(10(12)6-13(19)20)9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,19,20)
• InChI Key： FXBKBCBPRHESRY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(C2C=CC=CC=2)=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid

Research Briefing on 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806574-24-2)

3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806574-24-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the trifluoromethyl group and phenyl substitution, make it a promising candidate for drug discovery and development.

Recent studies have explored the synthetic pathways for 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid, with an emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven effective in introducing the phenyl group at the 3-position of the pyridine ring. Additionally, advancements in fluorination techniques have enabled the efficient incorporation of the trifluoromethyl group, a key structural motif known to enhance metabolic stability and bioavailability in drug molecules.

The biological activity of 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid has been investigated in the context of inflammation and immune modulation. Preliminary in vitro studies suggest that the compound exhibits inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases. These findings have sparked interest in further exploring its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's role as a modulator of enzyme activity. Specifically, it has been shown to interact with certain kinases involved in cell signaling pathways, making it a candidate for targeted cancer therapies. Studies utilizing molecular docking simulations have revealed strong binding affinities between the compound and kinase active sites, supporting its potential as a lead compound for kinase inhibitor development.

The pharmacokinetic profile of 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid has also been a subject of investigation. Early-stage animal studies indicate favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable half-life. However, further optimization may be required to improve its metabolic stability and reduce potential off-target effects. These studies are critical for advancing the compound toward preclinical development.

Looking ahead, the research community is actively exploring derivatives and analogs of 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid to enhance its pharmacological properties. Structure-activity relationship (SAR) studies are underway to identify key structural modifications that could improve efficacy and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Phenyl-5-(trifluoromethyl)pyridine-4-acetic acid (CAS: 1806574-24-2) represents a promising scaffold for drug discovery, with demonstrated biological activity and therapeutic potential. Continued research into its synthesis, mechanism of action, and pharmacokinetics will be essential for unlocking its full potential in the treatment of inflammatory and neoplastic diseases. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel pharmaceutical agents.